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For researchers, scientists, and drug development professionals utilizing the COPO platform

for data submission, the need to update or modify a dataset after its initial submission is a

common scenario. This guide provides a comprehensive overview of the process, presented in

a clear question-and-answer format, alongside troubleshooting advice to ensure a smooth and

efficient update process.

Frequently Asked Questions (FAQs)
Q1: Is it possible to update a dataset after it has been submitted via COPO?

Yes, it is possible to update certain information within a dataset, primarily sample metadata,

after the initial submission. The standard and recommended method for this is to re-upload an

amended version of your sample manifest file. For more complex changes, such as adding a

subproject to a primary project, direct contact with the COPO support team is advised.

Q2: What is the general workflow for updating a dataset in COPO?

The fundamental workflow for updating a dataset in COPO involves downloading the original

manifest, modifying it locally, and then re-uploading the corrected file. This process ensures
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that you are working with the most recent version of your data and helps prevent errors.

Q3: Are there any limitations on what can be updated?

Yes, not all fields within a submitted dataset are editable. While many metadata fields can be

modified by re-uploading an amended manifest, certain "compliance fields" may be locked after

the initial submission. It is crucial to consult the COPO documentation or contact support to

understand which fields are immutable.

Troubleshooting Guide: Common Issues and
Solutions
Encountering issues during the dataset update process is not uncommon. This section details

potential problems and provides actionable solutions.
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Issue Potential Cause Solution

Manifest Validation Error

The amended manifest

contains formatting errors,

incorrect data types, or missing

mandatory information.

Carefully review the validation

error message provided by

COPO. This message will

typically indicate the specific

row and column in your

manifest that is causing the

issue. Common errors include

incorrect date formats, typos in

controlled vocabulary terms, or

missing required fields. Correct

the identified errors in your

manifest file and attempt the

re-upload.

"File not found" or "Incorrect

file format" Error

The uploaded file is not in the

expected format (e.g., .xlsx,

.csv) or the file path is

incorrect.

Ensure your amended

manifest is saved in a

supported file format. When re-

uploading, double-check that

you have selected the correct

file from your local system.

Changes Not Reflected After

Re-upload

The fields you attempted to

modify are non-editable

"compliance fields".

Refer to the COPO

documentation or contact the

support team to confirm which

fields can be updated post-

submission. If the fields are

indeed non-editable, you may

need to inquire about

alternative procedures for

correcting critical information.

Permission Denied Your user account does not

have the necessary

permissions to modify the

dataset.

In COPO, specific user roles,

such as "Sample Managers,"

are granted permissions to

manage and update datasets.

Verify your user role and, if

necessary, request the
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appropriate permissions from

your project administrator or

the COPO team.

Experimental Protocols: Step-by-Step Guide to
Updating a Dataset
This section provides a detailed methodology for updating your dataset in COPO by re-

uploading an amended manifest.

Protocol 1: Downloading the Original Manifest

Navigate to the Samples Web Page: Log in to your COPO account and go to the "Samples"

section.

Select a Sample Record: From the table of your submitted samples, select any single

sample record that belongs to the manifest you wish to update.

Download the Manifest: Click the "Download Sample Manifest" button. The manifest will be

downloaded as an .xlsx file.[1]

Protocol 2: Modifying the Manifest

Open the Manifest: Open the downloaded manifest file using a spreadsheet editor (e.g.,

Microsoft Excel, Google Sheets).

Make Necessary Changes: Carefully edit the metadata in the relevant cells. Ensure that your

changes adhere to the data standards and formatting requirements specified by COPO.

Save the Amended Manifest: Save the modified file to your local system. It is recommended

to use a new file name to distinguish it from the original.

Protocol 3: Re-uploading the Amended Manifest

Return to the Samples Web Page: In the COPO interface, navigate back to the "Samples"

section.
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Initiate Upload: Locate and click the "Upload Manifest" or a similarly named button.

Select the Amended File: In the file upload dialog, select the modified manifest file you saved

in the previous step.

Complete the Upload: Follow the on-screen prompts to complete the re-upload process.

COPO will then validate the amended manifest and apply the changes to your dataset.

Visualizing the Update Workflow
To provide a clear visual representation of the dataset update process, the following diagrams

illustrate the key workflows and logical relationships.

User Actions

COPO Platform Processes
Log in to COPO Navigate to 'Samples' Select a Sample Download Manifest Edit Manifest Locally Save Amended Manifest Re-upload Manifest

Validate Amended ManifestValidation Failed Update DatasetValidation Successful

Click to download full resolution via product page

Caption: Workflow for updating a dataset in COPO.
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Troubleshooting Steps

Re-upload Amended Manifest

Manifest Validation
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Pass

Error Encountered
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Check Validation Error MessageVerify User Permissions Check Field Editability

Correct Manifest Errors

Retry Upload

Contact COPO Support

Click to download full resolution via product page

Caption: Logic for troubleshooting dataset update issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1623416/docs#navigating-dataset-updates-in-copo-
a-technical-support-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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